Cas no 41432-19-3 (4-DIAZODIPHENYLAMINE/FORMALDEHYDE CONDENSATE HYDROGEN SULFATE)
41432-19-3 structure
Product Name:4-DIAZODIPHENYLAMINE/FORMALDEHYDE CONDENSATE HYDROGEN SULFATE
CAS No:41432-19-3
MF:C13H13N3O5S
MW:323.324421644211
CID:330768
PubChem ID:6419866
Update Time:2025-04-19
4-DIAZODIPHENYLAMINE/FORMALDEHYDE CONDENSATE HYDROGEN SULFATE Chemical and Physical Properties
Names and Identifiers
-
- 4-DIAZODIPHENYLAMINE
- 4-Diazodiphenylamine sulfate, formaldehyde polymer
- AC1O4WFK
- Benzenediazonium, 4-(phenylamino)-, sulfate (1:1), polymer with formaldehyde
- FORMALDEHYDE CONDENSATE HYDROGEN SULFATE
- Negalux N 11
- 4-Anilinobenzene-1-diazonium hydrogen sulfate--formaldehyde (1/1/1)
- DTXSID90952625
- CHEMBL1790037
- 41432-19-3
- 30259-25-7
- 4-DIAZODIPHENYLAMINE/FORMALDEHYDE CONDENSATE HYDROGEN SULFATE
- 4-anilinobenzenediazonium;formaldehyde;hydrogen sulfate
- SCHEMBL3642799
-
- Inchi: 1S/C12H10N3.CH2O.H2O4S/c13-15-12-8-6-11(7-9-12)14-10-4-2-1-3-5-10;1-2;1-5(2,3)4/h1-9,14H;1H2;(H2,1,2,3,4)/q+1;;/p-1
- InChI Key: JODZTDZTLZXXGK-UHFFFAOYSA-M
- SMILES: S(=O)(=O)([O-])O.O=C.N(C1C=CC=CC=1)C1C=CC(=CC=1)[N+]#N
Computed Properties
- Exact Mass: 324.065
- Monoisotopic Mass: 324.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 140.23000
- LogP: 4.86678
4-DIAZODIPHENYLAMINE/FORMALDEHYDE CONDENSATE HYDROGEN SULFATE Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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